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Compound of Interest

Compound Name: 5-Bromo-3-methyl-1h-indole

Cat. No.: B157855

An In-depth Technical Guide to 5-bromo-3-
methyl-1H-indole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-bromo-3-methyl-1H-indole, a
halogenated indole derivative of significant interest in medicinal chemistry and materials

science. This document details its chemical structure, physicochemical properties, spectral
data, synthesis protocols, and the broader biological context of 5-bromo-indole derivatives.

Core Compound Structure and Chemical Formula

5-bromo-3-methyl-1H-indole is a heterocyclic aromatic organic compound. It consists of a
bicyclic structure, featuring a fused benzene ring and a pyrrole ring, with a bromine atom
substituted at the 5-position of the indole nucleus and a methyl group at the 3-position.

Chemical Formula: CoHsBrN[1]

IUPAC Name: 5-bromo-3-methyl-1H-indole[1]

CAS Number: 10075-48-6[1]

Molecular Weight: 210.07 g/mol [1]
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e SMILES: CC1=CNC2=C1C=C(C=C2)BI[1]

e InChl Key: GDQXDVJFMLNXHX-UHFFFAOYSA-N[1]

Below is a diagram illustrating the logical relationship of the compound's identifiers.
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Logical Identifiers for 5-bromo-3-methyl-1H-indole

5-bromo-3-methyl-1H-indole

registered ascomposed of

/Chemical Identifi?s/

IUPAC Name
5-bromo-3-methyl-1H-indole

CAS Number
10075-48-6

Chemical Formula
CoHsBrN

SMILES
CC1=CNC2=C1C=C(C=C2)Br

InChiKey

GDQXDVJFMLNXHX-UHFFFAOYSA-N
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Synthesis Workflow for 5-bromo-3-methyl-1H-indole

Rea&tion

1. Prepare refluxing
suspension of LiAlHa
in anhydrous THF.

:

2. Add solution of

5-bromo-1H-indole-3-carboxaldehyde

in THF.

G. Reflux for 8 hours}

Work-up &qurification

4. Cool and quench
with diethyl ether.

5. Acidify with HCI
and extract with
ethyl acetate.

6. Wash organic layer
with H20 and brine.

:

7. Dry (Naz2S0a), filter,
and concentrate.

)

:

8. Purify by silica
gel chromatography.

End

(Pure Product)
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Biological Activities of the 5-Bromo-Indole Scaffold

5-Bromo-Indole Scaffold
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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